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Compound of Interest

Compound Name: 4-Ethylphenol-d5

Cat. No.: B1436271 Get Quote

An In-depth Technical Guide to 4-Ethylphenol-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethylphenol-d5, a deuterated

analog of 4-ethylphenol. This document details its chemical properties, applications, and

relevant experimental protocols, with a focus on its use as an internal standard in analytical

chemistry.

Core Chemical Properties and Identification
4-Ethylphenol-d5 is a stable isotope-labeled version of 4-ethylphenol, where five hydrogen

atoms on the ethyl group have been replaced with deuterium. This isotopic labeling makes it an

ideal internal standard for quantitative analysis using mass spectrometry-based methods.[1]

Table 1: Chemical Identification of 4-Ethylphenol-d5 and its Non-Deuterated Analog
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Identifier 4-Ethylphenol-d5 4-Ethylphenol

CAS Number 134334-12-6[2] 123-07-9

Molecular Formula C₈H₅D₅O[2] C₈H₁₀O

Molecular Weight 127.2 g/mol [2] 122.17 g/mol

Canonical SMILES CCC1=CC=C(C=C1)O CCC1=CC=C(C=C1)O

InChI Key
HXDOZKJGKXYMEW-

UHFFFAOYSA-N

HXDOZKJGKXYMEW-

UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of 4-Ethylphenol-d5 are expected to be very similar to those

of its non-deuterated counterpart. Precise experimental data for the deuterated compound are

not readily available in public literature; therefore, the properties of 4-ethylphenol are provided

as a close approximation.

Table 2: Physicochemical Data of 4-Ethylphenol

Property Value

Appearance
White to cream or pink crystals or crystalline

solid

Melting Point 36-47 °C

Boiling Point 218-219 °C

Flash Point 100.56 °C (closed cup)[3]

Vapor Pressure 0.083 mmHg @ 25 °C (estimated)[3]

Solubility
Slightly soluble in water. Soluble in alcohol,

ether, and benzene.

Vapor Density 4.2 (Air = 1)[3]

Applications in Research and Drug Development
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The primary application of 4-Ethylphenol-d5 is as an internal standard in quantitative

analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS/MS).[1] Its use allows for the accurate

quantification of 4-ethylphenol in complex matrices by correcting for variations during sample

preparation and analysis.

4-Ethylphenol, the non-deuterated analog, is a compound of interest in various fields:

Food and Beverage Science: It is a key flavor compound in wine and other fermented

beverages, often associated with the spoilage yeast Brettanomyces. At low concentrations, it

can contribute desirable complexity, but at higher levels, it imparts "off-flavors" described as

"barnyard" or "medicinal".

Environmental Science: 4-Ethylphenol is an environmental contaminant that can be found in

industrial effluents.

Biomedical Research: As a gut microbial metabolite, 4-ethylphenol is studied for its potential

physiological effects.

Experimental Protocols
Quantification of 4-Ethylphenol in Wine using GC-MS
with 4-Ethylphenol-d5 as an Internal Standard
This section outlines a representative protocol for the determination of 4-ethylphenol in a wine

matrix.

1. Materials and Reagents:

4-Ethylphenol (analytical standard)

4-Ethylphenol-d5 (internal standard)

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

Anhydrous sodium sulfate
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Deionized water

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Wine sample

2. Standard Preparation:

Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-ethylphenol and

4-Ethylphenol-d5 in methanol.

Working Standard Solutions: Serially dilute the 4-ethylphenol primary stock solution with a

model wine solution (e.g., 12% ethanol in water) to create a series of calibration standards.

Internal Standard Spiking Solution (e.g., 10 µg/mL): Dilute the 4-Ethylphenol-d5 primary

stock solution with methanol.

3. Sample Preparation (Solid Phase Extraction):

To 10 mL of wine sample, add a known amount of the 4-Ethylphenol-d5 internal standard

spiking solution.

Condition an SPE cartridge with methanol followed by deionized water.

Load the spiked wine sample onto the SPE cartridge.

Wash the cartridge with deionized water to remove interferences.

Elute the analytes with dichloromethane.

Dry the eluate over anhydrous sodium sulfate and concentrate to a final volume of 1 mL.

4. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

Inlet Temperature: 250 °C
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Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

4-Ethylphenol: m/z 122 (quantifier), 107, 77 (qualifiers)

4-Ethylphenol-d5: m/z 127 (quantifier), 112 (qualifier)

5. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of 4-ethylphenol to the

peak area of 4-Ethylphenol-d5 against the concentration of the calibration standards.

Determine the concentration of 4-ethylphenol in the wine sample by using the peak area

ratio from the sample and the calibration curve.

Caption: Workflow for the quantification of 4-ethylphenol in wine.

Biological Context and Signaling Pathways of 4-
Ethylphenol
While 4-Ethylphenol-d5 is primarily an analytical tool, the biological activities of its non-

deuterated counterpart are of significant interest to researchers. 4-Ethylphenol is a product of

microbial metabolism in the gut and can also be absorbed from dietary sources.

In wine, 4-ethylphenol is produced by Brettanomyces yeast from p-coumaric acid in a two-step

enzymatic process.
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Caption: Biosynthesis of 4-ethylphenol by Brettanomyces.

Safety and Handling
The safety precautions for 4-Ethylphenol-d5 are expected to be similar to those for 4-

ethylphenol. It is a combustible solid and should be handled in a well-ventilated area. Personal

protective equipment, including gloves and safety glasses, is recommended. It is classified as

causing serious eye damage.

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. All laboratory work should be conducted in accordance with

established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436271?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

